![molecular formula C26H27N5O3 B1230277 3-(4-ethylphenyl)-4-hydroxy-4-[oxo-[4-(2-pyridinyl)-1-piperazinyl]methyl]-1H-quinazolin-2-one](/img/structure/B1230277.png)
3-(4-ethylphenyl)-4-hydroxy-4-[oxo-[4-(2-pyridinyl)-1-piperazinyl]methyl]-1H-quinazolin-2-one
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Overview
Description
3-(4-ethylphenyl)-4-hydroxy-4-[oxo-[4-(2-pyridinyl)-1-piperazinyl]methyl]-1H-quinazolin-2-one is a member of pyridines and a member of piperazines.
Scientific Research Applications
Antiviral Activity
3-(4-ethylphenyl)-4-hydroxy-4-[oxo-[4-(2-pyridinyl)-1-piperazinyl]methyl]-1H-quinazolin-2-one and its derivatives demonstrate significant antiviral activities. Studies have found these compounds to be effective against viruses like Japanese encephalitis virus (JEV) and Herpes simplex virus type-1 (HSV-I), both in vitro and in vivo (Pandey et al., 2008).
Antihypertensive Properties
Compounds structurally related to this compound have been explored for their potential antihypertensive effects. Some derivatives have shown strong hypotensive effects in models of hypertension, indicating their usefulness in developing new antihypertensive medications (Takai et al., 1986).
Antimicrobial Activity
Derivatives of this compound have been studied for their antimicrobial properties. Research indicates effectiveness against various bacteria and fungi, suggesting potential use in treating bacterial and fungal infections (Patel et al., 2012).
Pharmacological Characterization
Studies have also focused on the pharmacological characterization of quinazoline-based compounds. These compounds have shown potent inhibition of specific receptors, indicating potential therapeutic applications in areas like prostate hyperplasia and hypertension (Chueh et al., 2002).
Corrosion Inhibition
Remarkably, derivatives of this compound have been investigated as corrosion inhibitors. Studies show that certain piperazine-substituted quinazolin-4(3H)-one derivatives are effective in preventing corrosion in metals, opening new avenues in the field of materials science (Chen et al., 2021).
properties
Molecular Formula |
C26H27N5O3 |
---|---|
Molecular Weight |
457.5 g/mol |
IUPAC Name |
3-(4-ethylphenyl)-4-hydroxy-4-(4-pyridin-2-ylpiperazine-1-carbonyl)-1H-quinazolin-2-one |
InChI |
InChI=1S/C26H27N5O3/c1-2-19-10-12-20(13-11-19)31-25(33)28-22-8-4-3-7-21(22)26(31,34)24(32)30-17-15-29(16-18-30)23-9-5-6-14-27-23/h3-14,34H,2,15-18H2,1H3,(H,28,33) |
InChI Key |
BTIZKDZMKAHNNN-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)N2C(=O)NC3=CC=CC=C3C2(C(=O)N4CCN(CC4)C5=CC=CC=N5)O |
Canonical SMILES |
CCC1=CC=C(C=C1)N2C(=O)NC3=CC=CC=C3C2(C(=O)N4CCN(CC4)C5=CC=CC=N5)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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